Cas no 640291-83-4 (Benzenamine,2,4,6-trinitro-N-[4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)phenyl]-)

• Product Name: Benzenamine,2,4,6-trinitro-N-[4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)phenyl]-
• CAS No: 640291-83-4
• MF: C₂₂H₂₇N₅O₁₀
• MW: 521.47728562355
• CID: 1666501
• Update Time: 2024-09-03

Benzenamine,2,4,6-trinitro-N-[4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,4,6-trinitro-N-[4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)phenyl]-
• Benzenamine, 2,4,6-trinitro-N-[4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)phenyl]-

• Inchi： 1S/C22H27N5O10/c28-25(29)19-15-20(26(30)31)22(21(16-19)27(32)33)23-17-1-3-18(4-2-17)24-5-7-34-9-11-36-13-14-37-12-10-35-8-6-24/h1-4,15-16,23H,5-14H2
• InChI Key： XSAMZADVZOCUNW-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(N3CCOCCOCCOCCOCC3)C=C2)=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 521.17591

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 669.3±55.0 °C(Predicted)
• PSA: 181.61
• pka: 6.18±0.40(Predicted)